Ramiprilat-d5(Mixture of Diastereomers)
Ramiprilat-d5(Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1356837-92-7
VCID:
VC0017761
InChI:
InChI=1S/C21H28N2O5/c1-13(22-16(20(25)26)11-10-14-6-3-2-4-7-14)19(24)23-17-9-5-8-15(17)12-18(23)21(27)28/h2-4,6-7,13,15-18,22H,5,8-12H2,1H3,(H,25,26)(H,27,28)/t13-,15+,16-,17+,18-/m0/s1/i2D,3D,4D,6D,7D
SMILES:
CC(C(=O)N1C2CCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O
Molecular Formula:
C21H28N2O5
Molecular Weight:
393.495
Ramiprilat-d5(Mixture of Diastereomers)
CAS No.: 1356837-92-7
Reference Standards
VCID: VC0017761
Molecular Formula: C21H28N2O5
Molecular Weight: 393.495
| CAS No. | 1356837-92-7 |
|---|---|
| Product Name | Ramiprilat-d5(Mixture of Diastereomers) |
| Molecular Formula | C21H28N2O5 |
| Molecular Weight | 393.495 |
| IUPAC Name | (2S,3aR,6aR)-1-[(2S)-2-[[(1S)-1-carboxy-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H28N2O5/c1-13(22-16(20(25)26)11-10-14-6-3-2-4-7-14)19(24)23-17-9-5-8-15(17)12-18(23)21(27)28/h2-4,6-7,13,15-18,22H,5,8-12H2,1H3,(H,25,26)(H,27,28)/t13-,15+,16-,17+,18-/m0/s1/i2D,3D,4D,6D,7D |
| Standard InChIKey | KEDYTOTWMPBSLG-WVRDEORASA-N |
| SMILES | CC(C(=O)N1C2CCCC2CC1C(=O)O)NC(CCC3=CC=CC=C3)C(=O)O |
| Synonyms | (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-Carboxy-3-(phenyl-d5)propyl]amino]-1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid; HOE 498 Diacid-d5; Ramipril Diacid-d5; |
| PubChem Compound | 131668461 |
| Last Modified | Nov 11 2021 |
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